Cas no 1187238-25-0 (3-(Hydroxymethyl)-4-iodobenzoic acid)
3-(Hydroxymethyl)-4-iodobenzoic acid is a versatile aromatic compound featuring both a hydroxymethyl (–CH₂OH) and a carboxylic acid (–COOH) functional group, along with an iodine substituent at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Sonogashira couplings, where the iodine acts as a reactive handle. The hydroxymethyl group offers additional derivatization potential, enabling further functionalization or conjugation. Its benzoic acid core enhances solubility in polar solvents, facilitating handling in aqueous or mixed-phase systems. This compound is well-suited for pharmaceutical, agrochemical, and materials science research, where precise structural modifications are required.
1187238-25-0 structure
Product Name:3-(Hydroxymethyl)-4-iodobenzoic acid
CAS No:1187238-25-0
MF:C8H7IO3
MW:278.043854951859
CID:4938000
Update Time:2025-06-09
3-(Hydroxymethyl)-4-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(hydroxymethyl)-4-iodobenzoic acid
- 3-(Hydroxymethyl)-4-iodobenzoic acid
-
- Inchi： 1S/C8H7IO3/c9-7-2-1-5(8(11)12)3-6(7)4-10/h1-3,10H,4H2,(H,11,12)
- InChI Key： WZGHOHSNULPXKX-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=O)O)C=C1CO
Computed Properties
- Exact Mass: 277.94399 g/mol
- Monoisotopic Mass: 277.94399 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 57.5
- Molecular Weight: 278.04
3-(Hydroxymethyl)-4-iodobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099326-1g |
3-(Hydroxymethyl)-4-iodobenzoic acid |
1187238-25-0 | 97% | 1g |
$711.36 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1604305-1g |
3-(Hydroxymethyl)-4-iodobenzoic acid |
1187238-25-0 | 98% | 1g |
￥10122.00 | 2024-08-09 |
3-(Hydroxymethyl)-4-iodobenzoic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
1187238-25-0 (3-(Hydroxymethyl)-4-iodobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
